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Compound of Interest

Compound Name: Sumanirole

Cat. No.: B131212 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide comprehensive dosing recommendations and detailed

experimental protocols for the use of Sumanirole, a selective D2 dopamine receptor agonist, in

common rodent models. Sumanirole is a valuable pharmacological tool for investigating

dopaminergic pathways in models of Parkinson's disease, schizophrenia, and other CNS

disorders.[1][2][3]

Mechanism of Action: D2 Receptor Signaling
Sumanirole acts as a highly selective full agonist for the dopamine D2 receptor.[1][3] D2-like

receptors, including D2, D3, and D4 subtypes, are G protein-coupled receptors (GPCRs) that

couple to inhibitory G proteins (Gi/o). Upon binding by an agonist like Sumanirole, the Gi/o

protein is activated, leading to the inhibition of adenylyl cyclase. This enzymatic inhibition

results in a decrease in the intracellular concentration of cyclic AMP (cAMP), a key second

messenger, thereby modulating downstream cellular activity.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 3 Tech Support

https://www.benchchem.com/product/b131212#dosing-recommendations-for-sumanirole-in-rodent-models
https://www.benchchem.com/product/b131212#dosing-recommendations-for-sumanirole-in-rodent-models
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b131212?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b131212?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

